Cas no 1805467-06-4 (2,3-Bis(trifluoromethyl)-5-formylbenzamide)

• Product Name: 2,3-Bis(trifluoromethyl)-5-formylbenzamide
• CAS No: 1805467-06-4
• MF: C₁₀H₅F₆NO₂
• MW: 285.142623662949
• CID: 4963948
• Update Time: 2023-08-24

2,3-Bis(trifluoromethyl)-5-formylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-5-formylbenzamide

• Inchi： 1S/C10H5F6NO2/c11-9(12,13)6-2-4(3-18)1-5(8(17)19)7(6)10(14,15)16/h1-3H,(H2,17,19)
• InChI Key： XDRVHHFGTQYMQL-UHFFFAOYSA-N
• SMILES： FC(C1C(C(N)=O)=CC(C=O)=CC=1C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 285.02244737 g/mol
• Monoisotopic Mass: 285.02244737 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 60.2
• Molecular Weight: 285.14